Cas no 1483369-98-7 (1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine)

• Product Name: 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine
• CAS No: 1483369-98-7
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6071764
• PubChem ID: 96633589
• Update Time: 2025-11-01

1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine
• EN300-1814691
• 1483369-98-7

• Inchi： 1S/C10H16N2/c1-12-8-4-5-9(12)10(11)6-2-3-7-10/h4-5,8H,2-3,6-7,11H2,1H3
• InChI Key： VTOIXBJJDRCRQT-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CN2C)CCCC1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine

Comprehensive Overview of 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine (CAS No. 1483369-98-7)

1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine (CAS No. 1483369-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopentylamine core linked to a 1-methyl-1H-pyrrole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "synthesis of 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine" or "applications of CAS 1483369-98-7", reflecting its growing relevance in drug discovery and material science.

The compound's molecular structure, characterized by its heterocyclic and aliphatic components, offers versatility in chemical modifications. This adaptability has led to its exploration in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent trends in scientific literature highlight its potential role in addressing neurodegenerative diseases, a topic of high interest in 2024 due to the global focus on aging populations. Searches for "neuroprotective compounds" or "pyrrole derivatives in medicine" often intersect with discussions about this molecule.

From a synthetic chemistry perspective, 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine presents intriguing challenges and opportunities. Its preparation typically involves multistep organic synthesis, with key steps including cyclization reactions and amine protection strategies. Laboratories frequently optimize protocols for this compound, as evidenced by search queries like "efficient synthesis of pyrrole-containing amines". The compound's stereochemistry also attracts attention, particularly in the context of chiral drug development.

In material science applications, the conjugated system of the pyrrole ring in CAS 1483369-98-7 contributes to interesting electronic properties. This has led to investigations into its potential use in organic semiconductors and photovoltaic materials, aligning with current industry demands for sustainable energy solutions. The compound's thermal stability and solubility characteristics make it particularly interesting for these applications, as reflected in technical discussions about "pyrrole-based functional materials".

Analytical characterization of 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially when it serves as a pharmaceutical intermediate. Quality control professionals often search for "analytical methods for cyclopentylamine derivatives", underscoring the importance of rigorous characterization in industrial applications.

The safety profile and handling requirements of CAS 1483369-98-7 follow standard laboratory protocols for organic amines. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during its manipulation. This aligns with broader industry concerns about chemical safety in research laboratories, a frequently searched topic among chemistry professionals and students alike.

Looking forward, the scientific community continues to explore new derivatives and applications of 1-(1-methyl-1H-pyrrol-2-yl)cyclopentan-1-amine. Its structural features make it a promising candidate for medicinal chemistry optimization and material science innovation. As research progresses, we anticipate seeing more publications addressing "structure-activity relationships of pyrrole-cyclopentylamine compounds" and "scalable production methods for CAS 1483369-98-7", reflecting the compound's evolving role in scientific advancement.